Cas no 105104-87-8 (Quinoline,4-ethoxy-6-methyl-, 1-oxide)
105104-87-8 structure
Product Name:Quinoline,4-ethoxy-6-methyl-, 1-oxide
CAS No:105104-87-8
MF:C12H13NO2
MW:203.237123250961
CID:126593
PubChem ID:71434564
Update Time:2025-04-18
Quinoline,4-ethoxy-6-methyl-, 1-oxide Chemical and Physical Properties
Names and Identifiers
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- Quinoline,4-ethoxy-6-methyl-, 1-oxide
- Quinoline, 4-ethoxy-6-methyl-, 1-oxide (6CI)
- 4-Ethoxy-6-methylquinoline 1-oxide
- 105104-87-8
- 4-ethoxy-6-methyl-1-oxidoquinolin-1-ium
-
- Inchi: 1S/C12H13NO2/c1-3-15-12-6-7-13(14)11-5-4-9(2)8-10(11)12/h4-8H,3H2,1-2H3
- InChI Key: BFEOILSLJMHFLD-UHFFFAOYSA-N
- SMILES: O(CC)C1C=C[N+](=C2C=CC(C)=CC2=1)[O-]
Computed Properties
- Exact Mass: 203.094628657g/mol
- Monoisotopic Mass: 203.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 34.7Ų
Quinoline,4-ethoxy-6-methyl-, 1-oxide Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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